Cas no 1036502-60-9 (4-{Methyl(4-methylphenyl)methylamino}benzoic Acid)

• Product name: 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid
• CAS No: 1036502-60-9
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 5054320

4-{Methyl(4-methylphenyl)methylamino}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{methyl[(4-methylphenyl)methyl]amino}benzoic acid
• 4-(methyl[(4-methylphenyl)methyl]amino)benzoic acid
• NE52305
• 4-[methyl-[(4-methylphenyl)methyl]amino]benzoic acid
• Z1259041034
• 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid

• Inchi： 1S/C16H17NO2/c1-12-3-5-13(6-4-12)11-17(2)15-9-7-14(8-10-15)16(18)19/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key： BQZWZTYQGYHOGX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N(C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5

Additional information on 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid

Introduction to 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid (CAS No. 1036502-60-9)

4-{Methyl(4-methylphenyl)methylamino}benzoic Acid (CAS No. 1036502-60-9) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered significant attention for its potential therapeutic properties and its role in various scientific research endeavors.

The chemical structure of 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid is defined by a benzoic acid core substituted with a methyl(4-methylphenyl)methylamino group. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, the study of 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid has been enriched by several groundbreaking findings. One notable area of research involves its potential as a lead compound in the development of new pharmaceutical agents. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid demonstrated significant inhibition of tumor growth in vitro and in vivo models.

Beyond its therapeutic applications, 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid has also been explored for its use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced functional materials, such as polymers and coatings. A 2022 study in the Journal of Polymer Science highlighted the use of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical and thermal properties.

The synthesis of 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid has been optimized through various methodologies, each offering distinct advantages in terms of yield and purity. One common approach involves the reaction of 4-aminobenzoic acid with methyl(4-methylphenyl)methanamine under controlled conditions. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its synthetic routes, the characterization of 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activities and material properties.

The safety profile of 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid has also been evaluated in several studies. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully elucidate its safety profile and potential long-term effects.

In conclusion, 4-{Methyl(4-methylphenyl)methylamino}benzoic Acid (CAS No. 1036502-60-9) represents a promising compound with diverse applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As new findings continue to emerge, the potential uses and benefits of this compound are likely to expand, contributing to advancements in both scientific knowledge and practical applications.